Cas no 1601047-25-9 (N-(3-aminobutyl)-N-methylmethanesulfonamide)

N-(3-aminobutyl)-N-methylmethanesulfonamide structure
1601047-25-9 structure
Product Name:N-(3-aminobutyl)-N-methylmethanesulfonamide
CAS No:1601047-25-9
MF:C6H16N2O2S
MW:180.268440246582
CID:2137043
Update Time:2023-11-19

N-(3-aminobutyl)-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-?(3-?aminobutyl)?-?N-?methylMethanesulfonamide
    • N-(3-aminobutyl)-N-methylmethanesulfonamide
    • CID 90245587
    • Methanesulfonamide, N-(3-aminobutyl)-N-methyl-
    • Inchi: 1S/C6H16N2O2S/c1-6(7)4-5-8(2)11(3,9)10/h6H,4-5,7H2,1-3H3
    • InChI Key: PRWWBMUKHBKPQU-UHFFFAOYSA-N
    • SMILES: S(C)(N(C)CCC(C)N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 195
  • Topological Polar Surface Area: 71.8

Experimental Properties

  • Density: 1.127±0.06 g/cm3(Predicted)
  • Boiling Point: 274.7±42.0 °C(Predicted)
  • pka: 9.97±0.35(Predicted)
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